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At a Glance: Male Lures for Fruit Fly Surveillance

The table below summarizes the key male lures and their performance based on recent field studies.

Lure Name
Target
Species/Groups

Key Comparative
Performance

Effective
Longevity

Key
References

Trimedlure
(TML)

Male Ceratitis spp.,

especially C. capitata
(Medfly)

Standard attractant; more

effective than Capilure and
Enriched Ginger Root Oil

(EGRO) when weathered
[1].

Varies by

dispenser (6-8
weeks for

common
plugs) [2].

[2] [3] [1]

Natural Oil
Blends (e.g.,
α-copaene)

Male Ceratitis capitata
(Medfly)

As effective as fresh liquid
TML even after 20 weeks

of weathering,
outperforming other TML

formulations [2].

Up to 20
weeks [2].

[2]

Methyl
Eugenol
(ME)

Male Bactrocera spp.

(e.g., B. dorsalis)

A very powerful attractant

used in Male Annihilation
Technique (MAT); high

density of point sources

Long-lasting,

but dispenser-
dependent [3].

[3] [4]
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Lure Name
Target
Species/Groups

Key Comparative
Performance

Effective
Longevity

Key
References

may cause interference
and reduce effectiveness

[4].

Cue-lure (CL)
/ Raspberry
Ketone (RK)

Male Bactrocera and

Zeugodacus spp.

A key attractant for these

species; generally
considered less powerful

than Methyl Eugenol [4].

Long-lasting,

but dispenser-
dependent [3].

[3] [4]

Food Baits
(e.g., Torula
Yeast)

Both sexes of multiple

species (e.g., C.
capitata, B. dorsalis,

Anastrepha spp.)

TYB is more effective than

synthetic food baits for B.
dorsalis and Z. cucurbitae;

performance against C.
capitata is comparable to

some new vial-lures [5] [6].

Short-lasting

(1-2 weeks for
liquid TYB) [5].

[5] [6]

Detailed Performance and Experimental Data

Trimedlure and Its Alternatives

Trimedlure (TML) is a synthetic attractant critical for detecting Medfly males, though it has limitations in

field longevity and power [3] [1]. Research focuses on improving its formulations and finding alternatives.

Comparison with Capilure and Enriched Ginger Root Oil: A field study in Hawaii compared fresh
and weathered lures. While fresh TML and Capilure performed similarly, TML-baited traps captured
significantly more Medflies when lures were aged 1, 3, 8, or 10 weeks. Similarly, aged TML
outperformed aged Enriched Ginger Root Oil (EGRO) after 3 and 6 weeks, indicating that neither is

an adequate substitute for TML when longevity is required [1].
Novel Natural Oil Formulation: A 2023 field study tested a natural oil blend containing α-copaene

against various TML dispensers over 20 weeks. The natural oil formulation performed as well as
fresh liquid TML throughout the entire 20-week period, demonstrating significantly longer

effectiveness than standard TML plugs or sachets [2].
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Methyl Eugenol and the "Male Annihilation Technique"

Methyl Eugenol (ME) is a potent plant-derived lure for males of destructive pests like the Oriental fruit fly

(Bactrocera dorsalis). It is a cornerstone of the Male Annihilation Technique (MAT), which uses a high

density of lure-and-toxin points to suppress or eradicate populations [4].

A 2019 field test in Hawaii challenged conventional MAT application densities. The study used mark-

release-recapture methods to evaluate the effectiveness of SPLAT-MAT-ME applied at different densities.

Counterintuitively, the results showed decreasing male fly recapture (kill) percentages with increasing

application density [4]. This suggests that lower densities might be more effective and cost-efficient,

possibly by reducing olfactory interference between nearby dispensers.

Food Baits for Broad-Spectrum Trapping

Food baits attract both sexes of a wide range of fruit fly species, making them invaluable for detection

programs. The standard Torula Yeast Borax (TYB) solution is highly effective but requires frequent

replacement [5].

New, long-lasting synthetic food baits (ammonium acetate, putrescine, and trimethylamine) in vial-type

dispensers were tested against TYB in multiple countries. The results were species-specific [5]:

For Medfly (C. capitata), captures with the new vial-lures were equal to or greater than captures in
TYB-baited traps over 6-10 weeks.

For the Oriental fruit fly (B. dorsalis), none of the synthetic baits tested were as effective as TYB [5]
[6].

Data for Anastrepha spp. were inconsistent [5].

Key Experimental Protocols

The following diagrams summarize the core methodologies from the cited research to provide a clear

overview of how these comparative data were generated.

Field Comparison of Male Lures
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Mark-Release-Recapture for MAT Efficacy
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Decision Workflow for Lure Selection

This flowchart can help guide the initial selection of an attractant based on program priorities.
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leaf Targeting a specific genus?

Targeting Ceratitis flies?

 Yes

Use Food Bait
(e.g., Torula Yeast or
synthetic vial-lures)

 No

Primary need is longevity?

 Yes

Use Methyl Eugenol (ME)
or Cue-lure (CL)

 No

Use Trimedlure (TML)

 No

Prioritize Natural Oil Blends
(e.g., α-copaene)

 Yes

Targeting Bactrocera/Zeugodacus
or both sexes of multiple species?

 Multiple species

 Bactrocera/Zeugodacus
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Practical Considerations for Surveillance Programs

When implementing a trapping program, consider these practical aspects derived from the research:
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Dispenser Technology Matters: The formulation and physical design of the dispenser significantly

impact release rates and effective longevity. New vial-lures and polymeric dispensers aim to provide
more consistent performance than traditional cotton wicks or plugs [5] [3].

Species-Specificity is Key: No single lure is universally best. The most effective lure for a Medfly
(Ceratitis capitata) program will differ from one targeting Oriental fruit fly (Bactrocera dorsalis). A

combination of male lures and food baits is often necessary for comprehensive surveillance [5].
Cost vs. Performance: While new formulations like natural oils or long-lasting vial-lures may have a

higher unit cost, their extended service life can reduce labor costs for trap servicing, leading to
potential overall savings [5] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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